Cas no 1261804-06-1 (3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid)

3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid
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- Inchi: 1S/C15H8F6O3/c16-14(17,18)9-4-5-11(13(22)23)12(7-9)8-2-1-3-10(6-8)24-15(19,20)21/h1-7H,(H,22,23)
- InChI Key: JPKXCMNAVRCJAJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 448
- XLogP3: 5.1
- Topological Polar Surface Area: 46.5
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A011006693-1g |
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid |
1261804-06-1 | 97% | 1g |
1,519.80 USD | 2021-05-28 | |
Alichem | A011006693-500mg |
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid |
1261804-06-1 | 97% | 500mg |
815.00 USD | 2021-05-28 | |
Alichem | A011006693-250mg |
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid |
1261804-06-1 | 97% | 250mg |
494.40 USD | 2021-05-28 |
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid Related Literature
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
Additional information on 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid
3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid: A Comprehensive Overview
The compound with CAS No 1261804-06-1, known as 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a biphenyl backbone substituted with trifluoromethoxy and trifluoromethyl groups, as well as a carboxylic acid functional group. These features contribute to its distinctive chemical properties and potential applications.
The biphenyl structure of this compound provides a rigid and planar framework, which is often desirable in drug design for optimizing interactions with biological targets. The presence of trifluoromethoxy and trifluoromethyl groups introduces electron-withdrawing effects, enhancing the molecule's stability and potentially influencing its pharmacokinetic properties. Recent studies have highlighted the importance of such fluorinated substituents in modulating the activity of bioactive compounds, particularly in the context of enzyme inhibition and receptor binding.
One of the most recent advancements in the study of this compound involves its application in the development of novel therapeutic agents. Researchers have explored its potential as a lead compound in the design of drugs targeting various disease states, including cancer and inflammatory conditions. The carboxylic acid group in the molecule has been utilized to form bioisosteres or to facilitate conjugation with other pharmacophores, thereby expanding its therapeutic utility.
In addition to its pharmacological applications, 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has demonstrated that the molecule's ability to form stable crystalline structures could be advantageous in the development of next-generation electronic materials.
The synthesis of this compound has been optimized through various methodologies, with a particular emphasis on environmentally friendly and cost-effective approaches. Recent studies have focused on using catalytic systems to enhance reaction efficiency and minimize waste generation during the synthesis process. These advancements not only improve the scalability of production but also align with current trends toward sustainable chemistry practices.
From a biological standpoint, this compound has shown promising results in preclinical studies, particularly in terms of its ability to modulate key cellular pathways associated with disease progression. The trifluoromethoxy group has been implicated in enhancing the molecule's bioavailability, while the trifluoromethyl group contributes to its resistance against metabolic degradation. These properties make it an attractive candidate for further exploration in clinical settings.
In conclusion, 3'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-2-carboxylic acid represents a versatile and innovative molecule with applications spanning multiple disciplines. Its unique structural features, combined with recent advances in synthesis and application development, position it as a key player in both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to these fields in the years to come.
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